4-[[4-Amino-5-(2,6-difluorobenzoyl)-1,3-thiazol-2-yl]amino]-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]benzamide

• CAS No.: 486414-16-8
• Product Name: 4-[[4-Amino-5-(2,6-difluorobenzoyl)-1,3-thiazol-2-yl]amino]-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]benzamide
• Molecular Formula: C23H23F2N5O2S
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 4-[[4-amino-5-(2,6-difluorobenzoyl)-1,3-thiazol-2-yl]amino]-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]benzamide
• Standard InChI: InChI=1S/C23H23F2N5O2S/c1-30-11-3-4-15(30)12-27-22(32)13-7-9-14(10-8-13)28-23-29-21(26)20(33-23)19(31)18-16(24)5-2-6-17(18)25/h2,5-10,15H,3-4,11-12,26H2,1H3,(H,27,32)(H,28,29)/t15-/m0/s1
• Standard InChIKey: JHOYXMSKUJRBCS-HNNXBMFYSA-N
• Isomeric SMILES: CN1CCC[C@H]1CNC(=O)C2=CC=C(C=C2)NC3=NC(=C(S3)C(=O)C4=C(C=CC=C4F)F)N
• SMILES: CN1CCCC1CNC(=O)C2=CC=C(C=C2)NC3=NC(=C(S3)C(=O)C4=C(C=CC=C4F)F)N
• Canonical SMILES: CN1CCCC1CNC(=O)C2=CC=C(C=C2)NC3=NC(=C(S3)C(=O)C4=C(C=CC=C4F)F)N
• Appearance: Solid powder
• Description: AG-012917 is a broad spectrum cyclin-​dependent kinase inhibitors with potential anticancer activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly.
• Solubility: Soluble in DMSO, not in water
• Storage: 0 – 4 oC for short term (weeks to 1 month) or -20 oC for long terms (months to years).
• Synonyms: AG012917; AG 012917; AG-012917.
• Reference: 1. Jessen, Bart A.; Lee, Leo; Koudriakova, Tatiana; Haines, Morgan; Lundgren, Karen; Price, Sharon; Nonomiya, Jim; Lewis, Cristina; Stevens, Gregory J. Peripheral white blood cell toxicity induced by broad spectrum cyclin-dependent kinase inhibitors. Journal of Applied Toxicology (2007), 27(2), 133-142; 2. Chu, Shao Song; Alegria, Larry Andrew; Bleckman, Ted Michael; Chong, Wesley K. M.; Duvadie, Rohit K.; Li, Lin; Reich, Siegfried H.; Romines, William H.; Wallace, Michael B.; Yang, Yi. Preparation of thiazolylamino benzamide derivatives as modulators of cell proliferation and inhibitors of protein kinases. PCT Int. Appl. (2003), WO 2003004467 A2 20030116.
• PubChem Compound: 21307236
• Last Modified: Nov 11 2021